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Summary of Available Tolinapant Clinical Data

The table below summarizes the key findings from recent clinical trials involving Telinapant.

. Reported Key
Trial Context Phase Patient ) Efficacy Survival Source/Reference
Population
Outcomes Data
Combination with Early- 10 cisplatin- 70% (7/10 pts) Median [1]
Radiotherapy [1] phase ineligible pts  remained free of  PFS and
with locally disease at a OS not
advanced median follow-up  yet
HNSCC of 13.8 months reported
Monotherapy in Phase 45 pts with 1 pt with Median [2]
Advanced 1 advanced Cutaneous T- PFS: 55
Cancers/Lymphomas solid tumors Cell Lymphoma days;
[2] or had clinically Median
lymphomas meaningful OS: 265
improvement; 10  days

pts had stable
disease
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Tolinapant's Mechanism of Action and Experimental
Evidence

Mechanism of Action

Tolinapant (ASTX660) is an oral, non-peptidomimetic antagonist of cellular and X-linked inhibitors of
apoptosis proteins (cIAP1/2 and XIAP) [2]. IAPs are frequently overexpressed in tumor cells, promoting cell
survival and contributing to resistance against chemotherapy and radiotherapy [2]. By inhibiting these
proteins, Tolinapant blocks their pro-survival signals and promotes the induction of apoptosis (programmed

cell death) in cancer cells [2].

This mechanism provides a strong rationale for combining Tolinapant with other cancer treatments like
radiation therapy, as it can counteract the tumor's inherent defenses. A preclinical study on head and neck
cancer models suggested that combining an IAP antagonist with radiation could enhance anti-tumor

immunity [1].

Detailed Experimental Protocols

The following details the methodology from a recent clinical trial combining Tolinapant with definitive

radiotherapy [1]:

¢ Patient Population: The trial enrolled adult patients with locally or locoregionally advanced head and
neck squamous cell carcinoma (HNSCC), both HPV-positive and negative, who were ineligible to
receive cisplatin.

e Treatment Regimen:

o Radiotherapy: Delivered via intensity-modulated RT (IMRT) or proton therapy to a total dose of
70 Gy in 35 fractions.

o Tolinapant: Administered orally at 180 mg/day, given on an every-other-week schedule
concurrently with radiotherapy. A dose de-escalation to 90 mg was permitted for toxicity
management.

e Primary Endpoints: The study focused on safety and feasibility, with all patients completing the
planned treatment without requiring dose de-escalation.

e Biomarker Analysis: Research blood samples were collected at baseline and during radiotherapy to
assess immunologic changes, specifically measuring levels of activated (CD38+HLA-DR+) CD8+ T
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lymphocytes [1].

Diagram of Tolinapant's Mechanism and Trial Design

To better visualize the drug's mechanism and the structure of the clinical trial discussed, here are two

diagrams created using Graphviz.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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